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Compound of Interest

Compound Name: BTC-8

Cat. No.: B1192421 Get Quote

For researchers and scientists at the forefront of drug development, particularly in the realm of

oncology, the proper handling of novel chemical compounds is paramount. This document

provides essential safety and logistical information for the use of BTC-8, a potent and selective

Bax activator with promising applications in cancer therapy. Adherence to these guidelines will

help ensure a safe laboratory environment and the integrity of your experimental outcomes.

Chemical and Physical Properties of BTC-8
A clear understanding of the physical and chemical properties of BTC-8 is the first step toward

safe handling. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C₂₆H₂₇N₅O₃

Molecular Weight 457.53 g/mol

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO

CAS Number Not available
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Personal Protective Equipment (PPE) for Handling
BTC-8
While BTC-8 is shipped as a non-hazardous chemical, it is prudent to handle it with the

appropriate personal protective equipment to minimize any potential risk. The following PPE is

recommended for all procedures involving BTC-8.

PPE Category Recommended Equipment

Hand Protection Nitrile gloves

Eye Protection Safety glasses with side shields or goggles

Body Protection Laboratory coat

Respiratory Protection

Not generally required for handling small

quantities of the solid. Use in a well-ventilated

area. If creating aerosols or handling large

quantities, a fume hood is recommended.

Operational Plan: From Receipt to Disposal
A systematic approach to the lifecycle of BTC-8 in the laboratory will mitigate risks and ensure

consistent experimental conditions.

Storage and Handling
Proper storage is crucial for maintaining the stability and efficacy of BTC-8.

Short-term storage (days to weeks): Store at 0 - 4°C in a dry, dark place.

Long-term storage (months to years): For maximum stability, store at -20°C in a dry, dark

place.

Stock Solutions: Store stock solutions at -20°C for long-term use.

When handling the solid compound, avoid inhalation of dust and contact with skin and eyes.
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Experimental Protocols: In Vitro Handling
The following provides a generalized protocol for the in vitro application of BTC-8, based on its

use in glioblastoma stem cell research.

Preparation of Stock Solution:

To prepare a stock solution, dissolve the BTC-8 solid powder in dimethyl sulfoxide (DMSO).

For example, to create a 10 mM stock solution, dissolve 4.58 mg of BTC-8 in 1 mL of DMSO.

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C.

Cell Treatment:

Thaw an aliquot of the BTC-8 stock solution at room temperature.

Dilute the stock solution to the desired final concentration in the appropriate cell culture

medium.

Ensure thorough mixing of the final solution before adding it to the cell cultures.

Incubate the cells for the desired period as determined by your experimental design.

Disposal Plan
As a research chemical with limited safety data, BTC-8 waste should be handled with care.

Solid Waste: Collect any unused solid BTC-8 and contaminated disposable labware (e.g.,

pipette tips, tubes) in a dedicated, labeled hazardous waste container.

Liquid Waste: Collect all cell culture media and other aqueous solutions containing BTC-8 in

a labeled hazardous liquid waste container.

Disposal: All waste containing BTC-8 should be disposed of through your institution's

hazardous waste management program. Do not dispose of BTC-8 down the drain or in
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regular trash.

Visualizing the Workflow
To further clarify the safe handling procedures, the following diagrams illustrate the key logical

relationships and workflows.
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Safe Handling Workflow for BTC-8
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Simplified Signaling Pathway of BTC-8

BTC-8

Bax Activation

Mitochondrial Outer
Membrane Permeabilization

Cytochrome c Release

Caspase Activation

Apoptosis
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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